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Introduction

Idazoxan hydrochloride is a potent and selective a2-adrenergic receptor antagonist that also
exhibits complex interactions with imidazoline receptors.[1][2][3] Initially investigated as an
antidepressant, its unique pharmacological profile has led to its exploration for a range of
neuropsychiatric and neurological disorders, including schizophrenia, Parkinson's disease, and
Alzheimer's disease.[1][2][4] This technical guide provides a comprehensive review of the
foundational literature on Idazoxan, detailing its chemical properties, synthesis, mechanism of
action, pharmacokinetics, and key experimental findings.

Chemical Properties and Synthesis

Idazoxan, with the chemical name 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-1H-
imidazole, is a benzodioxane-linked imidazole derivative.[5][6] It is often used in its
hydrochloride salt form for improved solubility and stability.[7]

Table 1: Chemical and Physical Properties of Idazoxan Hydrochloride
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Property Value Reference
Molecular Formula C11H12N202-HCI [518]
Molecular Weight 240.69 g/mol [5]1[6]

CAS Number 79944-56-2 [1][8]
Appearance White, crystalline solid [6]

Melting Point 207-208°C [6]

Soluble in water (up to 100
Solubility mM) and DMSO (up to 100
mg/mL)

[5]

The synthesis of Idazoxan involves a multi-step process, which is outlined in the diagram

below.[2][9]
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Synthesis of Idazoxan
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Idazoxan
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Proposed Adjunctive Therapeutic Mechanism in Schizophrenia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7803843?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/idazoxan-hydrochloride.html
https://en.wikipedia.org/wiki/Idazoxan
https://pubmed.ncbi.nlm.nih.gov/2875218/
https://pubmed.ncbi.nlm.nih.gov/2875218/
https://www.prnewswire.com/news-releases/terran-biosciences-announces-exclusive-licensing-deal-with-pierre-fabre-for-idazoxan-terran-completes-key-development-milestones-301840964.html
https://www.prnewswire.com/news-releases/terran-biosciences-announces-exclusive-licensing-deal-with-pierre-fabre-for-idazoxan-terran-completes-key-development-milestones-301840964.html
https://www.targetmol.com/compound/idazoxan%20hydrochloride
https://www.drugfuture.com/chemdata/idazoxan.html
https://www.bocsci.com/idazoxan-hydrochloride-cas-79944-56-2-item-33520.html
https://synapse.patsnap.com/drug/b8c0f3a140164925a40ca8c5ce6426ab
https://synapse.patsnap.com/drug/b8c0f3a140164925a40ca8c5ce6426ab
https://www.drugfuture.com/synth/syndata.aspx?ID=90694
https://www.benchchem.com/product/b7803843#foundational-literature-review-of-idazoxan-hydrochloride
https://www.benchchem.com/product/b7803843#foundational-literature-review-of-idazoxan-hydrochloride
https://www.benchchem.com/product/b7803843#foundational-literature-review-of-idazoxan-hydrochloride
https://www.benchchem.com/product/b7803843#foundational-literature-review-of-idazoxan-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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